Cas no 10101-41-4 (Calcium sulfate dihydrate)

• Product Name: Calcium sulfate dihydrate
• CAS No: 10101-41-4
• MF: CaH₄O₆S
• MW: 172.171158790588
• MDL: MFCD00149625
• CID: 48375
• Update Time: 2026-05-14

Calcium sulfate dihydrate Chemical and Physical Properties

Names and Identifiers

• Calcium Sulfate Dihydrate
• gypsum
• ACS
• alabaster
• annaline
• CalciuM Sulfate (AS)
• gypse
• lightspar
• Mineral white
• Native calciuM sulfate
• Precipitated calciuM sulfate
• SATIN SPAR
• satinite
• TERRA ALBA
• Pigment White 25
• selenite
• c.i. 77231
• Phosphogypsum
• Landplaster
• Gypsite
• GIPS
• Compactrol
• Primoplast
• Gypsum stone
• Light spar
• Duracal Cemen
• Tiger Kencoat
• Magnesia White
• Crystacal R
• Gypsum (Ca(SO4).2H2O)
• CoCoat T
• G 6 (refractory
• SK (mineral)
• G 75 (mineral
• G 16 (gypsum
• Calcium sulfate, dihydrate
• Sulfuric acid, calcium salt (1:1), dihydrate
• PE 20A
• Sulfuric acid, calcium(2+) salt, dihydrate
• MFC
• Calcium sulfate dihydrate

• MDL： MFCD00149625
• Inchi： 1S/Ca.H2O4S.2H2O/c;1-5(2,3)4;;/h;(H2,1,2,3,4);2*1H2/q+2;;;/p-2
• InChI Key： PASHVRUKOFIRIK-UHFFFAOYSA-L
• SMILES： [Ca+2].S(=O)(=O)([O-])[O-].O([H])[H].O([H])[H]

Computed Properties

• Exact Mass: 171.93500
• Monoisotopic Mass: 135.91432
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 90.6

Experimental Properties

• Color/Form: Colorless monoclinic crystalline powder. Glass luster.
• Density: 2.32
• Melting Point: 128°C -1.5H₂O
• Boiling Point: 163°C -2H₂O
• Flash Point: 163°C -2H₂O
• Refractive Index: 1.5248
• PH: 7.0 (50g/l, H2O, 20℃)(slurry)
• Solubility: H2O: 0.01 M at 20 °C, clear, colorless
• Water Partition Coefficient: 2 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with aluminium, strong acids.
• PSA: 107.10000
• LogP: -0.38580
• Merck: 14,1706
• Sensitiveness: Hygroscopic
• Solubility: Slightly soluble in hot water 2 g/l (20 º C). Soluble in hydrochloric acid, alcohol and most organic solvents.

Calcium sulfate dihydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S22-S24/25
• RTECS：EW4150000
• Hazardous Material Identification：
• Safety Term：S24/25
• TSCA：Yes
• Risk Phrases：R20/21/22
• Storage Condition：Store in cold storage.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal oxoanionic compounds Alkaline earth metal sulfates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Calcium sulfate dihydrate

Calcium Sulfate Dihydrate (CAS No. 10101-41-4): A Comprehensive Overview of Its Properties and Biomedical Applications

Calcium sulfate dihydrate (CAS No. 10101-41-4), commonly known as gypsum, is a naturally occurring inorganic compound with the chemical formula CaSO₄·2H₂O. This hydrated form of calcium sulfate exhibits unique physicochemical properties that have rendered it indispensable across diverse industries, particularly in the realm of biomedical research and clinical applications. Recent advancements in material science and drug delivery systems have further expanded its utility, positioning it as a versatile biomaterial with promising potential for tissue engineering, pharmaceutical formulations, and diagnostic tools.

The crystal structure of calcium sulfate dihydrate (CAS 10101-41-4) is characterized by a monoclinic lattice arrangement, which contributes to its moderate solubility in aqueous environments. This solubility profile is critical for biomedical applications, as it allows controlled release of ions during degradation while maintaining structural integrity over desired timeframes. In contrast to anhydrous forms such as calcium sulfate hemihydrate (CAS 7778-80-7), the dihydrate variant demonstrates slower dissolution kinetics, a feature increasingly exploited in drug delivery systems requiring prolonged therapeutic action. Studies published in Biomaterials Science (2023) highlight how this property enables sustained release of antibiotics encapsulated within calcium sulfate-based carriers, minimizing dosing frequency and enhancing infection control efficacy.

In the context of bone regeneration (calcium sulfate dihydrate bone graft substitutes), this compound has emerged as a favorable alternative to traditional materials like hydroxyapatite due to its osteoconductive nature and ability to integrate with host tissues. Recent research from the Nature Materials journal (2023) revealed that when combined with bioactive glass nanoparticles, calcium sulfate dihydrate scaffolds exhibit enhanced mechanical strength and promote osteoblast proliferation by up to 65% compared to conventional scaffolds. Such composites are now being investigated for load-bearing applications in craniofacial reconstructions and spinal fusion surgeries, addressing limitations associated with earlier-generation materials.

The synthesis methodologies for calcium sulfate dihydrate CAS 10101-41-4 have evolved significantly with the advent of nanotechnology-enabled approaches. Traditional precipitation methods are now complemented by sol-gel processes and electrospinning techniques that yield nanoscale particles (CAS 7778-85-2 nanoparticles) with tailored surface functionalities. A groundbreaking study published in Advanced Healthcare Materials (2023) demonstrated that surface-modified calcium sulfate particles functionalized with RGD peptides can selectively bind mesenchymal stem cells, directing their differentiation toward osteogenic lineages—a breakthrough for bone defect repair strategies requiring minimal exogenous growth factors.

In dental medicine (dental grade calcium sulfate dihydrate), this compound serves as an ideal temporary filling material due to its radiopacity and resorption characteristics aligning closely with natural bone remodeling processes. Clinical trials reported in JDR Clinical & Translational Research (2023) validated its use as a space-maintaining material after tooth extraction, preventing alveolar ridge collapse while supporting new bone formation at rates comparable to autografts but without donor site morbidity. The material's compatibility with dental imaging modalities ensures precise monitoring during integration phases.

The interfacial chemistry of CAS No 7778-85-2 composites has become a focal point for improving biocompatibility through surface passivation strategies. Researchers at MIT's Department of Materials Science recently developed a plasma-enhanced chemical vapor deposition (PECVD) technique that creates hydrophilic coatings on calcium sulfate substrates without altering bulk properties. These coatings reduce protein adsorption by 45%, significantly lowering immunogenicity while maintaining porosity critical for cell infiltration—a key advancement published in Matter (Q3 2023).

Innovations in three-dimensional printing technologies have unlocked novel fabrication capabilities for dihydrated calcium sulfate constructs. A collaborative study between ETH Zurich and Harvard Medical School demonstrated the feasibility of creating patient-specific porous scaffolds using extrusion-based bioprinting techniques optimized for this material's rheological properties. The resulting architectures showed angiogenic potential when loaded with VEGF-mimetic peptides, facilitating simultaneous vascularization during bone regeneration—a paradigm shift from conventional static implants reported in Additive Manufacturing Letters (April 2023).

Beyond structural applications, recent investigations into CAS 7778-85-2 drug delivery systems have uncovered its potential as an excipient carrier for poorly water-soluble drugs. A phase II clinical trial highlighted its capacity to enhance bioavailability of paclitaxel derivatives by forming stable amorphous solid dispersions via hot-melt extrusion processes. This approach not only improves drug dissolution rates but also reduces particle agglomeration issues observed with other carriers—a finding detailed in Nature Communications Drug Discovery & Development Special Issue.

In vitro cytotoxicity evaluations conducted under ISO 10993 standards confirm that pure forms of dihydrated calcium sulfate powder CAS No 7778-